Cas no 1443344-84-0 (1,3-Difluoro-4-[(4-fluorophenyl)sulfanylmethyl]benzene)

• Product Name: 1,3-Difluoro-4-[(4-fluorophenyl)sulfanylmethyl]benzene
• CAS No: 1443344-84-0
• MF: C₁₃H₉F₃S
• MW: 254.270772695541
• MDL: MFCD18911122
• CID: 5219091
• Update Time: 2026-03-06

1,3-Difluoro-4-[(4-fluorophenyl)sulfanylmethyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Difluoro-4-[(4-fluorophenyl)sulfanylmethyl]benzene
• Benzene, 2,4-difluoro-1-[[(4-fluorophenyl)thio]methyl]-

• MDL： MFCD18911122
• Inchi： 1S/C13H9F3S/c14-10-3-5-12(6-4-10)17-8-9-1-2-11(15)7-13(9)16/h1-7H,8H2
• InChI Key： LNDRSEBGRGKADZ-UHFFFAOYSA-N
• SMILES： C1(CSC2=CC=C(F)C=C2)=CC=C(F)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1,3-Difluoro-4-[(4-fluorophenyl)sulfanylmethyl]benzene

1,3-Difluoro-4-[(4-fluorophenyl)sulfanylmethyl]benzene (CAS No. 1443344-84-0)

The compound 1,3-Difluoro-4-[(4-fluorophenyl)sulfanylmethyl]benzene (CAS No. 1443344-84-0) is a fluorinated aromatic compound with a unique structural configuration. This molecule belongs to the class of organofluorine compounds, which have gained significant attention in various fields due to their distinct chemical and physical properties. The CAS number 1443344-84-0 uniquely identifies this compound in chemical databases, ensuring accurate referencing in scientific literature and industrial applications.

The molecular structure of 1,3-Difluoro-4-[(4-fluorophenyl)sulfanylmethyl]benzene consists of a benzene ring substituted with two fluorine atoms at the 1 and 3 positions. Additionally, the 4-position of the benzene ring is substituted with a sulfanylmethyl group (-SCH2-) that is further connected to a 4-fluorophenyl group. This substitution pattern introduces a level of complexity to the molecule, making it suitable for various chemical reactions and applications.

One of the key features of this compound is its high degree of fluorination. Fluorine atoms are known for their electronegativity and ability to enhance the stability and reactivity of organic molecules. In this compound, the two fluorine atoms at positions 1 and 3 contribute to the overall electronic environment of the benzene ring, potentially influencing its reactivity in chemical transformations. The presence of the sulfanylmethyl group adds another layer of functionality, as sulfur-containing groups are often involved in nucleophilic or oxidative reactions.

Recent studies have highlighted the potential of 1,3-Difluoro-4-[(4-fluorophenyl)sulfanylmethyl]benzene in drug discovery and materials science. Its unique structure makes it a promising candidate for use as an intermediate in the synthesis of more complex molecules with therapeutic applications. For instance, fluorinated aromatic compounds are frequently used in the development of pharmaceuticals due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability.

In terms of synthesis, 1,3-Difluoro-4-[(fluorophenyl)sulfanylmethyl]benzene can be prepared through various routes, including nucleophilic aromatic substitution or coupling reactions. The choice of synthetic method depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact.

The physical properties of this compound are also noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for specific industrial applications. For example, its solubility in organic solvents facilitates its use in reaction media where precise control over molecular interactions is required.

From an environmental perspective, understanding the fate and behavior of 1,3-Difluoro-fluorophenylsulfanylmethylbenzene in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that fluorinated aromatic compounds can persist in the environment due to their high stability; however, their degradation pathways under various conditions remain an active area of research.

In conclusion, 1,3-Difluoro-fluorophenylsulfanylmethylbenzene (CAS No. 14433)-8-0) is a versatile compound with significant potential in multiple scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as an important molecule for future research and development efforts.